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Bl 01383298 negative control BI01372674 usage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bl 01383298
Cat. No.: S521111

Compound Overview and Properties

BI 01383298 is a potent, selective, and irreversible inhibitor of the human sodium-coupled citrate transporter
(NaCT or SLC13A5) [1] [2] [3]. Its negative control, BI01372674, is a chemically analogous compound that

is inactive and used to confirm that observed effects are specific to SLC13A5 inhibition [3].

The table below summarizes their core characteristics for easy comparison:

Bl 01372674 (Negative

Attribute Bl 01383298 (Active Probe)
Control)
IUPAC Name (1-(3,5-dichloro-phenylsulfonyl)-piperidin-4-yl)-((4- Information not available in
fluoro-phenyl)-methylamino)-methanone [4] search results [4]
Molecular C19H190|2FN203S [4] [1] C21H25C|2N204PS [4]
Formula
Molecular 444.0 (calculated from formula) [4], 445.34 502.1 [4]
Weight (reported) [1] [2] [5]
CAS Number 2227549-00-8 [1] [2] [5] Information not available in
search results
IC5g 24-100 nM [1] [2] [3] Inactive [3]
(hSLC13A5)
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Bl 01372674 (Negative

Attribute Bl 01383298 (Active Probe)
Control)
Selectivity >1000-fold over other SLC13 family members [1] Inactive analogue [3]
[5]
Mechanism Irreversible, non-competitive inhibitor [3] N/A
Species Inhibits human NaCT,; no effect on mouse NaCT [3] Information not available in
Specificity search results

Solubility & Storage

e Solubility: Bl 01383298 is soluble in DMSO (approximately 37-45 mg/mL) [1] [2]. It is insoluble in
water or ethanol as a free solution [2]. For assay buffer conditions, please refer to the solubility table
in the SGC probe summary [4].

e Storage: Store the powder at -20°C. Protect from light [1] [2].

Experimental Protocols

Here are detailed methodologies for key experiments citing BI 01383298, based on a primary research

publication [3].

Uptake Measurement to Assess Inhibitor Potency (ICs,) This protocol measures the inhibition of citrate

transport in cells.

e Cell Lines: HepG2 (endogenous hSLC13A5 expression) or HEK293FT cells (ectopically expressing
human or mouse SLC13A5).
« Cell Seeding: Seed HepG2 cells at 4 x 10° cells/well in 24-well plates 48 hours before the assay.
¢ Inhibitor Preparation: Prepare Bl 01383298 and the negative control BI01372674 in DMSO. The
final DMSO concentration in the assay should be 0.1% [3].
e Uptake Assay:
o Aspirate culture medium from cells.
o Incubate cells with a NaCl-based uptake buffer (140 mM NaCl, 5.4 mM KCI, 1.8 mM CacCl,, 0.8
mM MgSQO,, 5 mM glucose, 25 mM HEPES/Tris, pH 7.5) containing the inhibitor or vehicle
control (0.1% DMSO) for a pre-determined time.
o Initiate uptake by adding [14C]—citrate (4 uM) to the buffer.
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o Incubate for 30 minutes at 37°C.
o Stop uptake by removing the medium and washing cells with ice-cold buffer.

 Data Analysis: Lyse cells and measure incorporated radioactivity. Determine Na*-dependent uptake

by subtracting uptake in an NMDG-CI (Na*-free) buffer. Normalize data to protein content and
calculate ICgq values.

Colony Formation Assay to Assess Cell Proliferation This protocol evaluates the long-term impact of

SLC13A5 inhibition on cell growth.

e Cell Line: HepG2 cells.
e Procedure:
o Seed cells at 5,000 cells/well in 6-well plates.
o Culture cells in normal medium supplemented with either 0.1% DMSO (vehicle control), 5 uM
Bl 01383298, or 10 uM Bl 01383298.
o Replace the medium with fresh corresponding medium every other day for 10 days.
o After 10 days, wash cells with PBS, fix with methanol, and stain with Giemsa stain.
o Photograph colonies, extract the stain, and quantify the results [3].

Troubleshooting Guide & FAQs

Q1: What should I do if BI 01383298 precipitates in my aqueous assay buffer?

¢ Confirm Stock Solution: Ensure your DMSO stock solution is fresh and properly prepared.
Moisture-absorbing DMSO can reduce solubility [2].

¢ Final Concentration: For a final concentration of 10 uM in the assay with 0.1% DMSO, the
compound should remain soluble in standard assay buffers [4]. Precipitation is more likely at higher
concentrations.

e Use a Solubilizing Agent: If working at higher concentrations, consider using a solubilizing agent.
One documented injection formulation is DMSO:Tween 80:Saline = 10:5:85 [1].

Q2: How do I confirm that my observed biological effect is due to SLC13A5 inhibition and not an off-

target effect?

¢ Use the Negative Control: Always include the inactive analog, BI01372674, in your experiments. A
biological effect seen with BI 01383298 but not with BI01372674 at the same concentration is likely
specific to SLC13A5 inhibition [3].

e Check Species Specificity: If possible, repeat key experiments in a system expressing mouse
NaCT. Bl 01383298 is highly specific for human NaCT and should not inhibit the mouse orthologue,
providing strong evidence for on-target activity [3].
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Q3: The inhibition of citrate uptake in my cells appears to be irreversible. Is this expected?

¢ Yes, this is a known characteristic. Bl 01383298 is documented as the first known irreversible
inhibitor of human NaCT [3]. This means that the inhibitory effect may persist even after the
compound is washed from the cells, which is an important factor to consider when designing
experiments, especially those involving long-term or recovery phases.

Experimental Workflow for Uptake Assay

The diagram below outlines the key steps for performing the citrate uptake measurement assay.
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Citrate Uptake Assay Workflow

(Seed HepG2 or HEK293FT cells)

(Culture for 48 hours)

Prepare inhibitor solutions
(0.1% DMSO final)

Aspirate medium and add
inhibitor in uptake buffer

(Add [14C]-Citrate)

Gncubate 30 min at 37°C)

'

Stop uptake: j

Wash with ice-cold buffer

Lyse cells and
measure radioactivity

Analyze data
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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